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Compound of Interest

Compound Name: 3-Amino-2-pyridinecarbonitrile

Cat. No.: B112612 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Amino-2-pyridinecarbonitrile is not

readily available. This guidance is compiled from safety data for structurally similar compounds,

including 3-Aminopyridine and other aminopyridine carbonitrile derivatives. It is imperative to

conduct a thorough, site-specific risk assessment and consult with your institution's

Environmental Health and Safety (EHS) department before commencing any work with this

chemical.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in handling 3-Amino-2-pyridinecarbonitrile. Strict

adherence to these protocols is vital for ensuring personal safety and maintaining a secure

laboratory environment.

Hazard Identification
Compounds structurally related to 3-Amino-2-pyridinecarbonitrile, which contain both an

aromatic amine and a nitrile functional group, are considered hazardous. Potential hazards

include:

Acute Toxicity: Fatal if swallowed and toxic in contact with skin.[1]

Irritation: Causes skin irritation and can lead to serious eye irritation.[1]

Respiratory Issues: May cause respiratory irritation, and the powdered form poses a risk of

aerosolization.[1][2]
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Chemical Reactivity: Nitrile compounds have the potential to release toxic hydrogen cyanide

gas under specific conditions.[3]

Chronic Effects: Aromatic amines can be toxic, with some exhibiting carcinogenic properties.

[3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

3-Amino-2-pyridinecarbonitrile.

PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

minimum 4 mil thickness). Change gloves

frequently and immediately if contaminated.[2]

[3]

Eye and Face Protection

Safety glasses with side shields or chemical

safety goggles are mandatory. A face shield

should be worn in addition to goggles if there is

a splash hazard.[2][3][4]

Skin and Body Protection

A laboratory coat must be worn at all times. For

handling larger quantities or when there is a

significant risk of contamination, a chemical-

resistant apron or coveralls should be

considered.[2] Some sources also recommend

flame-retardant antistatic protective clothing.

Respiratory Protection

All handling of solid 3-Amino-2-

pyridinecarbonitrile that may generate dust

should be conducted in a certified chemical

fume hood or a ventilated enclosure to minimize

inhalation exposure.[2] If a fume hood is not

available or engineering controls are insufficient,

a NIOSH-approved respirator with an

appropriate particulate filter (e.g., N95) is

required.
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Operational and Disposal Plans
Step-by-Step Handling Protocol
1. Preparation:

Ensure a certified chemical fume hood is operational and the work area is clean and

uncluttered.

Verify that an eyewash station and safety shower are accessible.

Assemble all necessary equipment, such as spatulas, weigh boats, and reaction vessels,

inside the fume hood.[2]

Put on all required personal protective equipment as detailed in the table above.

2. Weighing and Transfer:

Handle the container of 3-Amino-2-pyridinecarbonitrile with care to prevent the generation

of dust.[5]

Use a tared weigh boat for accurate measurement.

Slowly and carefully transfer the weighed solid into the designated reaction vessel.

Add the desired solvent to dissolve the compound.

3. Cleanup:

After completing the handling procedure, decontaminate all surfaces and equipment that

may have come into contact with the chemical.

Dispose of all contaminated waste as outlined in the disposal plan below.[1]

Remove PPE in the correct order to avoid cross-contamination: gloves first, followed by the

lab coat, and then eye protection.

Wash hands thoroughly with soap and water after removing PPE.[1][6]
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Emergency First Aid Procedures
Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult,

administer oxygen. Seek prompt medical attention.[1][5]

Skin Contact: Immediately wash the affected area with soap and plenty of water while

removing all contaminated clothing. Seek medical attention.[1][5][6]

Eye Contact: Rinse eyes cautiously with water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Continue rinsing and seek

immediate medical attention.[1][5][6]

Ingestion: If swallowed, call a poison control center or doctor immediately. Do not induce

vomiting. Rinse the mouth with water.[1][5][6]

Disposal Plan
Proper disposal of chemical waste is essential to prevent environmental contamination and

ensure laboratory safety.

Waste Segregation: Isolate all waste materials contaminated with 3-Amino-2-
pyridinecarbonitrile.

Solid Waste: All disposable items that have come into contact with the chemical, such as

gloves, weigh boats, and paper towels, are considered hazardous waste.[2] These items

must be collected in a designated, clearly labeled, and sealed hazardous waste container.[2]

[3]

Liquid Waste: Unused solutions of 3-Amino-2-pyridinecarbonitrile should be collected in a

separate, labeled hazardous waste container. Do not pour any waste down the drain.[3]

Storage: Store hazardous waste containers in a designated satellite accumulation area that

is secure and well-ventilated, away from incompatible materials.

Final Disposal: All waste must be disposed of through an approved hazardous waste

disposal facility in accordance with local, state, and federal regulations.[1][6]
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Workflow Visualization
The following diagram illustrates the key logical relationships in the safe handling and disposal

workflow for 3-Amino-2-pyridinecarbonitrile.
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Caption: Safe handling workflow for 3-Amino-2-pyridinecarbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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